[(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-Acetyloxy-1,9,12-trihydroxy-15-[(2R,3S)-2-hydroxy-3-phenyl-3-(propanoylamino)propanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate

• IUPAC Name: [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,9,12-trihydroxy-15-[(2R,3S)-2-hydroxy-3-phenyl-3-(propanoylamino)propanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• InChI: InChI=1S/C41H49NO13/c1-7-28(45)42-30(23-14-10-8-11-15-23)32(47)37(50)53-25-19-41(51)35(54-36(49)24-16-12-9-13-17-24)33-39(6,34(48)31(46)29(21(25)2)38(41,4)5)26(44)18-27-40(33,20-52-27)55-22(3)43/h8-17,25-27,30-33,35,44,46-47,51H,7,18-20H2,1-6H3,(H,42,45)/t25-,26-,27+,30-,31+,32+,33-,35-,39+,40-,41+/m0/s1
• InChI Key: ZOIZSANARCWOGD-ANYOQAFTSA-N
• Canonical SMILES: CCC(=O)NC(C1=CC=CC=C1)C(C(=O)OC2CC3(C(C4C(C(CC5C4(CO5)OC(=O)C)O)(C(=O)C(C(=C2C)C3(C)C)O)C)OC(=O)C6=CC=CC=C6)O)O
• Isomeric SMILES: CCC(=O)N[C@@H](C1=CC=CC=C1)[C@H](C(=O)O[C@H]2C[C@]3([C@H]([C@H]4[C@@]([C@H](C[C@@H]5[C@]4(CO5)OC(=O)C)O)(C(=O)[C@@H](C(=C2C)C3(C)C)O)C)OC(=O)C6=CC=CC=C6)O)O
• Molecular Formula: C41H49NO13
• Molecular Weight: 763.8 g/mol

Description

[(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-Acetyloxy-1,9,12-trihydroxy-15-[(2R,3S)-2-hydroxy-3-phenyl-3-(propanoylamino)propanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate, also known as this compound, is a useful research compound. Its molecular formula is C41H49NO13 and its molecular weight is 763.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis and Applications

Stereoselective Synthesis for Complex Organic Structures : Research demonstrates the capability to stereoselectively synthesize complex bicyclic and tricyclic structures, which are crucial for developing novel organic compounds with potential therapeutic applications. For instance, the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives showcases the precision in constructing molecules with specific stereochemistry, which is essential for the activity of many pharmaceuticals (Gerber & Vogel, 2001).

Catalytic Reactions and Functional Group Transformations : Studies also delve into the catalytic transformations that enable the formation of complex molecular architectures from simpler precursors. For example, the reductive oxa ring opening of 7-oxabicyclo[2.2.1]heptan-2-ones to synthesize C-alpha-D-galactopyranosides demonstrates the manipulation of molecular frameworks to achieve desired functionalities, which could be analogous to manipulations required for synthesizing or modifying the compound (Cossy et al., 1995).

Asymmetric Synthesis and Medicinal Chemistry

Asymmetric Synthesis for Drug Development : The asymmetric synthesis of compounds, including the construction of taxol's side chain, underscores the importance of chirality in drug development. The precise stereochemical control achieved in these syntheses is critical for the bioactivity of many drugs (Er & Coşkun, 2009).

Development of Antibiotics and Antifolates : Research into the synthesis of analogues for β-lactam antibiotics illustrates the ongoing need to develop new antimicrobial agents. The methodologies and chemical transformations employed in these studies provide a foundation for synthesizing a wide range of biologically active molecules, potentially including modifications or derivatives of the compound (Degraw et al., 1992).